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Compound of Interest

tert-Butyl 3-aminoindoline-1-
Compound Name:
carboxylate

Cat. No.: B592243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tert-butyl 3-aminoindoline-1-
carboxylate, a key intermediate in medicinal chemistry. This document outlines its
physicochemical properties, provides a representative synthetic protocol, and discusses its
application in the development of novel therapeutics.

Core Compound Data

tert-Butyl 3-aminoindoline-1-carboxylate is a versatile bifunctional molecule featuring a
protected indoline core. The presence of a Boc-protecting group on the indoline nitrogen and a
primary amine at the 3-position makes it a valuable scaffold for introducing structural diversity
in drug discovery programs.
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Property Value Source
Molecular Formula C13H18N202 PubChem
Molecular Weight 234.30 g/mol PubChem
CAS Number 936829-23-1 Appretech
Appearance Off-white to light yellow solid Echemi
Boiling Point 374.9 £ 41.0 °C at 760 mmHg Echemi
Density 1.177 £ 0.06 g/cm3 Echemi

Synthesis and Experimental Protocol

The synthesis of tert-butyl 3-aminoindoline-1-carboxylate can be achieved through a multi-
step process, typically involving the reduction of an appropriate nitro- or azido-substituted
indole precursor followed by protection of the indoline nitrogen. Below is a representative
experimental protocol adapted from methodologies for similar compounds.

Representative Synthesis of tert-Butyl 3-aminoindoline-1-carboxylate

This protocol outlines a general approach for the reduction of a protected 3-nitroindole
intermediate.

Materials:

tert-Butyl 3-nitro-1H-indole-1-carboxylate
» Palladium on carbon (10% Pd/C)

¢ Methanol (MeOH)

o Ethyl acetate (EtOAC)

o Diatomaceous earth (e.g., Celite®)

e Hydrogen gas (Hz) supply
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e Round-bottom flask

e Magnetic stirrer and stir bar

» Hydrogenation apparatus (e.g., balloon or Parr hydrogenator)
« Filtration apparatus (e.g., Bichner funnel)

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve tert-butyl 3-nitro-1H-indole-1-carboxylate in
methanol.

o Catalyst Addition: Carefully add 10% palladium on carbon to the solution under an inert
atmosphere.

o Hydrogenation: Secure the flask to the hydrogenation apparatus. Evacuate the flask and
backfill with hydrogen gas. This process should be repeated three times to ensure an inert
atmosphere. The reaction mixture is then stirred vigorously under a hydrogen atmosphere
(typically balloon pressure) at room temperature.

e Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the
starting material is consumed.

o Work-up: Upon completion, the hydrogen supply is removed, and the reaction mixture is
carefully filtered through a pad of diatomaceous earth to remove the palladium catalyst. The
filter cake is washed with methanol or ethyl acetate to ensure complete recovery of the
product.

 Purification: The filtrate is concentrated under reduced pressure using a rotary evaporator to
yield the crude product. Further purification can be achieved by column chromatography on
silica gel if necessary.

Applications in Drug Discovery
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tert-Butyl 3-aminoindoline-1-carboxylate serves as a crucial building block for the synthesis
of a wide range of biologically active molecules. Its structural motif is found in compounds
targeting various diseases. The indoline scaffold is a privileged structure in medicinal chemistry,
and the amino group at the 3-position provides a convenient handle for further chemical
modifications.

This compound is particularly valuable in the development of therapeutics for:

» Neurological Disorders: The indoline core is structurally related to neurotransmitters, making
it a suitable scaffold for designing molecules that can interact with receptors and enzymes in
the central nervous system.[1]

e Oncology: Indole derivatives have shown promise in the development of novel anti-cancer
agents by targeting various signaling pathways involved in cancer progression.[1]

The general workflow for utilizing this compound in a drug discovery program is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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